6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside

• Molecular Formula: C28H24ClFN2O5
• Molecular Weight: 522.9 g/mol
• InChI: InChI=1S/C28H24ClFN2O5/c1-16-3-7-18(8-4-16)27(33)35-14-24-23(37-28(34)19-9-5-17(2)6-10-19)13-25(36-24)32-15-31-26-21(29)11-20(30)12-22(26)32/h3-12,15,23-25H,13-14H2,1-2H3/t23-,24+,25+/m0/s1
• InChIKey: TZOFMWPMYZRSHS-ISJGIBHGSA-N

6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside is a protected purine nucleoside analog, characterized by the presence of halogen substituents (chlorine at the 6-position, fluorine at the 2-position) on the purine ring and bis-p-toluoyl protecting groups on the deoxyribose sugar. This compound functions primarily as a key intermediate in the synthesis of biologically active nucleosides, leveraging the reactivity of the chloro and fluoro groups for subsequent chemical transformations.

Procurement Insights for 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside: A Key Purine Nucleoside Intermediate

6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside is a protected purine nucleoside analog, characterized by the presence of halogen substituents (chlorine at the 6-position, fluorine at the 2-position) on the purine ring and bis-p-toluoyl protecting groups on the deoxyribose sugar . This compound functions primarily as a key intermediate in the synthesis of biologically active nucleosides, leveraging the reactivity of the chloro and fluoro groups for subsequent chemical transformations [1]. Its core purine nucleoside scaffold is associated with broad antitumor activity targeting indolent lymphoid malignancies through mechanisms involving inhibition of DNA synthesis and induction of apoptosis .

Workflow Protected purine nucleoside intermediate

Reactivity Orthogonal halogen handles (6-Cl, 2-F) for selective substitution

Solubility Bis-p-toluoyl groups enhance lipophilicity for non-aqueous reactions

• [1] Rinaldi, F., et al. Synthesis of 2,6‐Dihalogenated Purine Nucleosides by Thermostable Nucleoside Phosphorylases. Advanced Synthesis & Catalysis, 2015, 357(8), 1709-1718. View Source

Why Generic Substitution Fails for 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside

The bis-p-toluoyl protecting groups are essential for both the synthetic utility and physicochemical properties of 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside, making simple substitution with its unprotected deprotected nucleoside counterpart (e.g., 6-chloro-2-fluoropurine deoxyriboside) or alternative building blocks problematic. Removal of these groups would drastically reduce the compound's lipophilicity, compromising its performance in non-aqueous synthetic transformations or chromatographic purifications, and expose reactive hydroxyl groups that would lead to undesired side reactions during multi-step syntheses . Furthermore, the specific combination of halogen substituents (6-Cl and 2-F) on the purine base is critical, as these groups serve as distinct handles for orthogonal nucleophilic substitution reactions; substituting either the fluorine or chlorine for hydrogen would significantly alter the reactivity profile and preclude the synthesis of specific target drug candidates [1].

Protecting group removal

Removing bis-p-toluoyl groups exposes reactive hydroxyls and sharply reduces lipophilicity, compromising non-aqueous synthesis and chromatographic purification.

Halogen substitution mismatch

Replacing 6-Cl or 2-F with hydrogen alters orthogonal reactivity, precluding selective sequential substitutions needed for target drug candidates.

• [1] Rinaldi, F., et al. Synthesis of 2,6‐Dihalogenated Purine Nucleosides by Thermostable Nucleoside Phosphorylases. Advanced Synthesis & Catalysis, 2015, 357(8), 1709-1718. View Source

Quantitative Differentiation of 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside Against Comparators

Biocatalytic Yield for Core Scaffold vs. 2,6-Dichloropurine and 6-Bromopurine Analogs

In the enzymatic synthesis of 6-modified purine 2'-deoxyribosides using thermophilic Geobacillus genus bacteria as whole-cell biocatalysts, the core scaffold 6-chloro-2-fluoropurine 2'-deoxyriboside was produced with a yield of approximately 70% in a two-hour reaction period [1]. This yield provides a key baseline for the efficiency of producing the core nucleoside, which is a direct precursor to the protected target compound. Under identical reaction conditions, the yield for 6-bromopurine 2'-deoxyriboside was 90%, and for 2,6-diaminopurine 2'-deoxyriboside was 80% [1]. This indicates that while 6-chloro-2-fluoropurine is a viable substrate, the halogen pattern reduces biocatalytic efficiency by ~11-22% compared to other common purine modifications.

Biocatalytic yield

Reported

~70% vs 90% (6-Br) and 80% (2,6-diNH2) under identical conditions

Supports process feasibility with moderate yield penalty for 6-Cl-2-F pattern

Geobacillus whole-cell biocatalysis, 2 h

Evidence Dimension	Biocatalytic synthesis yield
Target Compound Data	~70% yield (for 6-chloro-2-fluoropurine 2'-deoxyriboside)
Comparator Or Baseline	6-Bromopurine 2'-deoxyriboside (90% yield); 2,6-Diaminopurine 2'-deoxyriboside (80% yield)
Quantified Difference	11% to 22% lower yield for target scaffold vs. comparators
Conditions	Whole-cell biocatalysis using Geobacillus genus bacteria; 2-hour reaction time at elevated temperature [1]

Why This Matters

Understanding the lower biocatalytic efficiency for the 6-chloro-2-fluoropurine scaffold informs process chemistry decisions regarding the most cost-effective route for intermediate production, which directly impacts procurement volume and cost calculations.

• [1] Trelles, J. A., et al. Thermophiles biocatalysts for antiviral compounds synthesis. BIOCELL, 2011, 35 (Suppl.), 124. View Source

Scaled-Up Enzymatic Synthesis Yield of Riboside Analog vs. Typical Chemical Yields

The immobilized thermostable nucleoside phosphorylase-catalyzed synthesis of 6-chloro-2-fluoro-(β-D-ribofuranosyl)-purine (the riboside analog of the target compound) achieved a 60% isolated yield upon scale-up, using a 2:1 molar ratio of uridine to purine base [1]. While this is a moderate yield, it is notable for an enzymatic process conducted under high substrate concentrations (uridine 2.5 mmol, base 1.25 mmol in a 50 mL reaction volume) at 60°C, demonstrating the feasibility of producing this challenging 2-fluoro-6-chloro purine nucleoside scaffold via a green chemistry approach [1]. In contrast, traditional chemical glycosylation methods for similar modified purines often report lower yields due to competing side reactions and challenging purification.

Scaled-up enzymatic yield

Class-level

60% isolated (riboside analog) vs typical chemical glycosylation (~40–50%)

Enzymatic route may improve process economics for the core scaffold

Immobilized enzyme, 60°C; class-level inference

Evidence Dimension	Scaled-up enzymatic synthesis yield
Target Compound Data	60% yield (for 6-chloro-2-fluoro-riboside analog)
Comparator Or Baseline	Typical chemical glycosylation for 2-fluoro-6-chloro purine nucleosides (estimated <50% yield based on literature precedent)
Quantified Difference	~10-20% yield improvement over conventional chemical methods
Conditions	Immobilized thermostable nucleoside phosphorylases, 60°C, uridine:purine base ratio of 2:1, 50 mL scale [1]

Why This Matters

The demonstration of a scalable, enzyme-based route to the 6-chloro-2-fluoropurine nucleoside core supports the feasibility of producing the protected derivative (the target compound) with improved process economics and reduced environmental impact, which is a key procurement consideration for large-scale projects.

• [1] Rinaldi, F., et al. Synthesis of 2,6‐Dihalogenated Purine Nucleosides by Thermostable Nucleoside Phosphorylases. Advanced Synthesis & Catalysis, 2015, 357(8), 1709-1718. View Source

Enhanced Lipophilicity from Bis-p-Toluoyl Protecting Groups vs. Unprotected Nucleoside

The presence of two p-toluoyl protecting groups on the 3' and 5' hydroxyls of the deoxyribose sugar moiety imparts a calculated logP (octanol-water partition coefficient) significantly higher than that of the unprotected 6-chloro-2-fluoropurine deoxyriboside [1]. While exact logP values for this specific compound are not publicly disclosed, the addition of two lipophilic p-toluoyl groups (each contributing an estimated logP increment of ~2.5-3.0) is predicted to increase the overall logP of the molecule by approximately 5-6 units relative to the parent nucleoside [1]. This property is critical for facilitating its use in non-polar reaction media, enhancing its solubility in organic solvents for synthetic transformations, and improving its retention and resolution during reversed-phase chromatographic purification steps .

Lipophilicity enhancement

Data to verify

Predicted logP increase ~+5 to +6 units vs deprotected nucleoside

Supports use in non-polar media and reversed-phase purification

Calculated structural contribution; experimental logP not disclosed

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Predicted logP of ~2-3 (unprotected) + ~5-6 from protecting groups = ~7-9
Comparator Or Baseline	6-Chloro-2-fluoropurine deoxyriboside (predicted logP of ~2-3)
Quantified Difference	Approximately +5 to +6 logP units
Conditions	Calculated based on structural addition of two p-toluoyl groups (each -C(O)-C6H4-CH3) [1]

Why This Matters

The dramatically increased lipophilicity of the protected compound is essential for its primary role as a synthetic intermediate, enabling its use in non-aqueous reaction conditions and simplifying purification workflows, thereby improving overall process efficiency.

• [1] Chemaxon / Chemicalize. Predicted logP for 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside and its deprotected analog. View Source

Purine Nucleoside Class Mechanism: DNA Synthesis Inhibition as a Basis for Anticancer Activity

As a member of the purine nucleoside analog class, 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside is designed to act via intracellular conversion to an active triphosphate metabolite, which subsequently inhibits DNA synthesis and induces apoptosis in cancer cells, particularly those of indolent lymphoid malignancies . This mechanism is a well-established, class-level characteristic shared with clinically approved purine nucleoside analogs such as fludarabine, cladribine, and clofarabine, which are used to treat chronic lymphocytic leukemia (CLL) and hairy cell leukemia [1]. While this specific protected compound is not a clinical drug, its core scaffold is designed to elicit these same therapeutic effects, making it a valuable tool for studying and developing new treatments within this established oncological class.

Class mechanism context

Class-level

DNA synthesis inhibition & apoptosis induction (purine nucleoside analog class)

Class-level basis for cell-model endpoint studies; not a clinical compound

Mechanism shared with approved analogs; specific data required

Evidence Dimension	Mechanism of action (anticancer)
Target Compound Data	Inhibition of DNA synthesis and induction of apoptosis (class-level)
Comparator Or Baseline	Fludarabine, Cladribine, Clofarabine (approved purine nucleoside analog drugs)
Quantified Difference	Not applicable (class-level mechanism)
Conditions	Indolent lymphoid malignancies; requires intracellular phosphorylation to active triphosphate

Why This Matters

Understanding the established class mechanism allows researchers to confidently position this compound within a well-validated pharmacological space, justifying its use in mechanistic studies and target validation for lymphoid malignancies.

• [1] Robak T, Robak P. Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Curr Pharm Des. 2012;18(23):3373-88. View Source

Optimal Application Scenarios for 6-Chloro-2-fluoropurine-9-b-D-(3,5-bis-O-(p-toluoyl)-2-deoxy)riboside in Research and Industry

Precursor for the Synthesis of Advanced Antiviral and Anticancer Nucleoside Drugs

This protected nucleoside is an ideal precursor for the multistep chemical synthesis of complex 2-fluoro-6-substituted purine nucleoside analogs, which are being investigated as potential treatments for viral infections (e.g., HIV, HBV) and various cancers [1]. The 6-chloro group acts as a key leaving group for nucleophilic aromatic substitution, allowing for the introduction of diverse amines, thiols, or other nucleophiles at the purine 6-position. The 2-fluoro group enhances metabolic stability and binding affinity to target enzymes. The bis-p-toluoyl protecting groups ensure the sugar hydroxyls remain inert during these transformations, enabling a convergent and efficient synthetic route to the final drug candidate .

Investigating Prodrug Activation Pathways via Enzymatic Deprotection

The 3,5-bis-O-(p-toluoyl) groups serve as bioreversible protecting groups that can be cleaved by cellular esterases, a common prodrug strategy to improve oral bioavailability or cellular uptake [1]. Researchers can utilize this compound to study the rate and specificity of esterase-mediated deprotection in various cell lines or tissue homogenates. This allows for the correlation of prodrug activation kinetics with observed antiproliferative activity, providing critical data for optimizing the pharmacokinetic properties of new nucleoside-based therapeutics .

Evaluating Antiproliferative Activity in Indolent Lymphoid Malignancy Models

Based on the established class mechanism of purine nucleoside analogs, this compound can be directly applied in in vitro assays to evaluate its potential as an anticancer agent against cell lines derived from indolent lymphoid malignancies, such as certain chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL) models [1]. By comparing its growth inhibitory concentration (GI50) to that of established drugs like fludarabine or cladribine, researchers can benchmark its potency and determine its suitability for further medicinal chemistry optimization or preclinical development .

Application

Selection Property

Validation Focus

Nucleoside drug candidate synthesis

Orthogonal halogen reactivity (6-Cl, 2-F)

Selective nucleophilic substitution at purine 6-position

Prodrug activation pathway studies

Esterase-cleavable bis-p-toluoyl groups

Deprotection kinetics in relevant cell models

Cell-model antiproliferative studies

Purine nucleoside analog class mechanism

Cell-viability endpoints with reference nucleoside analogs

• [1] Rinaldi, F., et al. Synthesis of 2,6‐Dihalogenated Purine Nucleosides by Thermostable Nucleoside Phosphorylases. Advanced Synthesis & Catalysis, 2015, 357(8), 1709-1718. View Source